Cas no 552830-51-0 (Resolvin E1)

• Product Name: Resolvin E1
• CAS No: 552830-51-0
• Molecular Formula: C₂₀H₃₀O₅
• Molecular Weight: 350.4492
• CID: 1061111
• PubChem ID: 10473088

Resolvin E1 Properties

Names and Identifiers

• Resolvin E1
• 552830-51-0
• DTXSID201348065
• AKOS040742539
• GND3JH08JA
• 6,8,10,14,16-Eicosapentaenoic acid, 5,12,18-trihydroxy-, (5S,6Z,8E,10E,12R,14Z,16E,18R)-
• RX-10001
• CHEMBL1742483
• Q27088537
• (5S,12R,18R)-trihydroxy-(6Z,8E,10E,14Z,16E)-eicosapentaenoic acid
• LMFA03140003
• CHEBI:81559
• 1309610-43-2
• (5S,6Z,8E,10E,12R,14Z,16E,18R)-5,12,18-Trihydroxy-6,8,10,14,16-eicosapentaenoic acid
• RvE1
• DB13105
• CS-0064920
• NS00072772
• GTPL3333
• 5S,12R,18R-trihydroxy-6Z,8E,10E,14Z,16E-eicosapentaenoic acid
• J2.218.407E
• (6Z,8E,10E,14Z,16E)-5,12,18-trihydroxyicosa-6,8,10,14,16-pentaenoic acid
• 5S,12R,18R-trihydroxy-6Z,8E,10E,14Z,16E-EPA
• C18171
• HY-114041
• (5S,6Z,8E,10E,12R,14Z,16E,18R)-5,12,18-trihydroxyicosa-6,8,10,14,16-pentaenoic acid
• (5S,12R,18R)-trihydroxy-(6Z,8E,10E,14Z,16E)-icosapentaenoic acid
• UNII-GND3JH08JA
• SCHEMBL3321593
• 5S,12R,18R-trihydroxy-6Z,8E,10E,14Z,16E-eicosapentaenoate
• resolvinE1
• 5S,12R,18R-Trihydroxy-EPA

• InChIKey： AOPOCGPBAIARAV-WEKRNNBPSA-N
• Inchi： InChI=1S/C20H30O5/c1-2-17(21)11-8-5-9-14-18(22)12-6-3-4-7-13-19(23)15-10-16-20(24)25/h3-9,11-13,17-19,21-23H,2,10,14-16H2,1H3,(H,24,25)/b4-3+,9-5-,11-8+,12-6+,13-7-
• SMILES： CCC(O)\C=C\C=C/CC(O)\C=C\C=C\C=C/C(O)CCCC(O)=O

Computed Properties

• Exact Mass: 350.20932405g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 13
• Monoisotopic Mass: 350.20932405g/mol
• Heavy Atom Count: 25
• Complexity: 488
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids